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Compound of Interest

Compound Name: Tin(2+);dichloride;dihydrate

Cat. No.: B161276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of stannous

chloride dihydrate (SnCl₂·2H₂O) in various solvents. This information is critical for its

application in diverse fields, including organic synthesis, electroplating, and pharmaceutical

development, where it serves as a key reducing agent and catalyst. This document offers

quantitative solubility data, detailed experimental protocols for solubility determination, and a

logical workflow for these procedures.

Quantitative Solubility Data
The solubility of stannous chloride dihydrate is influenced by the solvent type and temperature.

Below is a compilation of available quantitative data to facilitate comparison.
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Solvent Temperature (°C) Solubility Source

Water 0 83.9 g / 100 mL [1]

0 84 g / 100 mL [2]

20 ~83 g / 100 mL [3]

20

118.7 g / 100 g water

(equivalent to 1187

g/L)

[4][5]

Acetone 23 42.7 g / 100 g [6]

Ethyl Alcohol 23 54.4 g / 100 g [6]

Qualitative Solubility Overview:

Beyond the quantitative data, stannous chloride dihydrate is known to be soluble in a range of

other organic solvents.[1][2][3][7] These include:

Methanol[6]

Ether[2]

Glacial Acetic Acid[2][5][8]

Ethyl Acetate[8]

Pyridine[6]

Methyl Acetate[6]

Isobutyl Alcohol[6]

It is practically insoluble in non-polar solvents such as xylene and petroleum naphtha.[6]

Experimental Protocols for Solubility Determination
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Accurate determination of stannous chloride dihydrate solubility requires careful consideration

of its chemical properties, particularly its propensity for hydrolysis and oxidation.

Critical Considerations:

Hydrolysis: In aqueous solutions, especially when diluted or heated, stannous chloride

dihydrate readily hydrolyzes to form an insoluble basic salt, resulting in a turbid solution.[1][7]

To prevent this, the dissolution should be carried out in a dilute solution of hydrochloric acid.

[1][7][9]

Oxidation: Solutions of Sn(II) are susceptible to oxidation by atmospheric oxygen, which can

lead to the formation of Sn(IV) species and affect solubility measurements.[7] To mitigate

this, it is recommended to use deoxygenated solvents and to store the solution over metallic

tin, which will reduce any Sn(IV) back to Sn(II).[1]

Methodology for Isothermal Solubility Measurement:

Solvent Preparation:

For aqueous solutions, prepare a dilute solution of hydrochloric acid (e.g., 0.1 M HCl).

Deoxygenate the solution by bubbling with an inert gas like argon or nitrogen for at least

30 minutes.

For organic solvents, ensure they are of high purity and anhydrous, as water content can

affect solubility and promote hydrolysis. Deoxygenation is also recommended.

Saturation:

In a temperature-controlled vessel, add an excess amount of stannous chloride dihydrate

to a known volume of the prepared solvent.

Stir the mixture vigorously for a prolonged period (e.g., 24 hours) at a constant

temperature to ensure equilibrium is reached and a saturated solution is formed.

Sample Withdrawal and Analysis:
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Allow the solution to settle, and then carefully withdraw a known volume of the clear

supernatant using a pre-heated syringe fitted with a filter to avoid aspirating any

undissolved solid.

Determine the concentration of the dissolved stannous chloride dihydrate in the withdrawn

sample. An effective method for this is iodometric titration:

Accurately weigh the withdrawn sample.

Add a solution of potassium sodium tartrate and then a cold saturated solution of

sodium bicarbonate to make the solution alkaline.

Immediately titrate with a standardized iodine solution using a starch indicator. Each

mole of iodine reacts with one mole of Sn(II).

Calculation:

From the titration results, calculate the mass of stannous chloride dihydrate in the

withdrawn sample.

Express the solubility in grams of solute per 100 mL or 100 g of solvent.

Experimental Workflow Diagram
The following diagram illustrates the logical steps involved in the experimental determination of

stannous chloride dihydrate solubility.
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Solubility Determination Workflow

This guide provides a foundational understanding of the solubility of stannous chloride

dihydrate. For specific applications, it is recommended to perform solubility tests under the

exact conditions of intended use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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